Cas no 43111-32-6 (3-Chlorophenoxyacetonitrile)
3-Chlorophenoxyacetonitrile structure
Product Name:3-Chlorophenoxyacetonitrile
CAS No:43111-32-6
MF:C8H6ClNO
MW:167.592340946198
MDL:MFCD00017332
CID:89530
PubChem ID:142655
Update Time:2025-04-18
3-Chlorophenoxyacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Chlorophenoxyacetonitrile
- 2-(3-chlorophenoxy)Acetonitrile
- Acetonitrile, (3-chlorophenoxy)-
- (3-chloro-phenoxy)-acetonitrile
- NHHNUPMHGVIQQC-UHFFFAOYSA-
- 2-(3-chlorophenoxy)ethanenitrile
- NHHNUPMHGVIQQC-UHFFFAOYSA-N
- 2-(3-Chlorophenoxy)-acetonitrile
- 5860AJ
- TRA0064848
- SY011000
- AB0061651
- ST50405933
- CS-0128257
- InChI=1/C8H6ClNO/c9-7-2-1-3-8(6-7)11-5-4-10/h1-3,6H,5H2
- SCHEMBL7398355
- DTXSID40195702
- MFCD00017332
- FT-0615506
- A872756
- AKOS000180940
- Acetonitrile,2-(3-chlorophenoxy)-
- FT-0615507
- 43111-32-6
- DB-051027
- XH1101
-
- MDL： MFCD00017332
- Inchi： 1S/C8H6ClNO/c9-7-2-1-3-8(6-7)11-5-4-10/h1-3,6H,5H2
- InChI Key： NHHNUPMHGVIQQC-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)OCC#N
Computed Properties
- Exact Mass: 167.01400
- Monoisotopic Mass: 167.014
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.8
- Topological Polar Surface Area: 33
Experimental Properties
- Color/Form: solid
- Density: 1.2295 (rough estimate)
- Melting Point: 30-34°C
- Boiling Point: 126-128℃/1mmHg(lit.)
- Flash Point: 126-128℃/1mm
- Refractive Index: 1.5430 (estimate)
- PSA: 33.02000
- LogP: 2.24238
- Solubility: Insoluble
3-Chlorophenoxyacetonitrile Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number：3276
- Hazard Category Code： 25-36/37/38
- Safety Instruction： S20-S26-S36/37-S45-S60
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Packing Group：III
- Hazard Level：6.1
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22
- Storage Condition：Room temperature storage
3-Chlorophenoxyacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Chlorophenoxyacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019146555-25g |
3-Chlorophenoxyacetonitrile |
43111-32-6 | 95% | 25g |
$343.40 | 2023-09-01 | |
| Alichem | A019146555-100g |
3-Chlorophenoxyacetonitrile |
43111-32-6 | 95% | 100g |
$849.00 | 2023-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D852355-1g |
3-Chlorophenoxyacetonitrile |
43111-32-6 | 98% | 1g |
￥101.70 | 2022-01-10 | |
| TRC | C428238-100mg |
3-Chlorophenoxyacetonitrile |
43111-32-6 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | C428238-250mg |
3-Chlorophenoxyacetonitrile |
43111-32-6 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | C428238-500mg |
3-Chlorophenoxyacetonitrile |
43111-32-6 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | C428238-1g |
3-Chlorophenoxyacetonitrile |
43111-32-6 | 1g |
$98.00 | 2023-05-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D852355-5g |
3-Chlorophenoxyacetonitrile |
43111-32-6 | 98% | 5g |
￥371.70 | 2022-01-10 | |
| abcr | AB114897-1 g |
3-Chlorophenoxyacetonitrile, 98%; . |
43111-32-6 | 98% | 1g |
€90.50 | 2022-06-12 | |
| abcr | AB114897-5 g |
3-Chlorophenoxyacetonitrile, 98%; . |
43111-32-6 | 98% | 5g |
€137.00 | 2022-06-12 |
3-Chlorophenoxyacetonitrile Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
43111-32-6 (3-Chlorophenoxyacetonitrile) Related Products
- 3598-13-8(4-Chlorophenoxyacetonitrile)
- 43111-31-5(2-(2-Chlorophenoxy)acetonitrile)
- 3956-63-6(2,4-Dichlorophenoxyacetonitrile)
- 21244-78-0(2-(2,6-Dichlorophenoxy)acetonitrile)
- 622-61-7(1-Chloro-4-ethoxybenzene)
- 103140-12-1(2-(3,5-Dichlorophenoxy)acetonitrile)
- 46125-42-2(3-(4-Chlorophenoxy)propanenitrile)
- 6161-83-7(2-(3-chlorophenoxy)ethanol)
- 50375-08-1(Benzene,1-chloro-3,5-diethoxy-)
- 2655-83-6(Phenetole, m-chloro-)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
